Cas no 883544-72-7 (6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid)

6-Methyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a heterocyclic compound featuring a pyrazolopyridine core with a carboxylic acid functional group at the 4-position and an isopropyl substituent at the 1-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The presence of the carboxylic acid moiety allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. Its rigid bicyclic framework contributes to stability, while the methyl and isopropyl groups enhance lipophilicity, influencing solubility and binding properties. This compound is valued for its potential in developing biologically active molecules, including kinase inhibitors and other therapeutic agents.

6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid structure

883544-72-7 structure

Product Name:6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

CAS No:883544-72-7

MF:C₁₁H₁₃N₃O₂

MW:219.239822149277

MDL:MFCD06805329

CID:1068393

PubChem ID:6504219

Update Time:2025-10-15

6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Isopropyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
- 6-Methyl-1-(1-methylethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (ACI)
- 6-Methyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
- SCHEMBL14740483
- DB-421671
- 883544-72-7
- 6-methyl-1-(1-methylethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
- EN300-24769
- J-504827
- Z203037854
- 6-methyl-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxylic acid
- 1-Isopropyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
- 1-isopropyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid(SALTDATA: FREE)
- AB00753689-01
- STL414500
- F8888-5613
- FZTBEHSMFGKXNA-UHFFFAOYSA-N
- F31339
- AKOS000199269
- MFCD06805329
- 1-isopropyl-6-methylpyrazolo[3,4-b]pyridine-4-carboxylic acid
- CS-0242340
- 6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid
- MDL： MFCD06805329
- Inchi： 1S/C11H13N3O2/c1-6(2)14-10-9(5-12-14)8(11(15)16)4-7(3)13-10/h4-6H,1-3H3,(H,15,16)
- InChI Key： FZTBEHSMFGKXNA-UHFFFAOYSA-N
- SMILES： O=C(C1C2C=NN(C=2N=C(C)C=1)C(C)C)O

Computed Properties

Exact Mass: 219.100776666g/mol
Monoisotopic Mass: 219.100776666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 68Å²

6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	020739-500mg	1-Isopropyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid	883544-72-7		500mg	$170.00	2023-09-09
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB00591-25g	1-isopropyl-6-methyl-1h-pyrazolo[3,4-b]pyridine-4-carboxylic Acid	883544-72-7	95%	25g	$1500	2023-09-07
Fluorochem	060255-1g	1-Isopropyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid	883544-72-7	95%	1g	￡468.00	2022-03-01
Fluorochem	060255-5g	1-Isopropyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid	883544-72-7	95%	5g	￡1182.00	2022-03-01
TRC	I822538-50mg	1-isopropyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid	883544-72-7		50mg	$ 50.00	2022-06-04
TRC	I822538-100mg	1-isopropyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid	883544-72-7		100mg	$ 70.00	2022-06-04
TRC	I822538-500mg	1-isopropyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid	883544-72-7		500mg	$ 275.00	2022-06-04
Chemenu	CM268659-5g	1-Isopropyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid	883544-72-7	95%	5g	$640	2021-08-18
Alichem	A029186864-5g	1-Isopropyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid	883544-72-7	95%	5g	$738.72	2023-08-31
Chemenu	CM268659-1g	1-Isopropyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid	883544-72-7	95%	1g	$279	2023-01-16

6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Production Method

Production Method 1

1251771-13-7

883544-72-7

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Isopropanol ; 2 - 5 h, reflux; cooled
1.2 Reagents: Acetic acid Solvents: Water ; neutralized

Reference

Approach to the library of fused pyridine-4-carboxylic acids by Combes-type reaction of acyl pyruvates and electron-rich amino heterocycles

Volochnyuk, Dmitriy M.; et al, Journal of Combinatorial Chemistry, 2010, 12(4), 510-517

Production Method 2

1251771-13-7

883544-72-7

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Isopropanol ; 2 - 4 h, rt

Reference

Discovery of Potent and Broad-Spectrum Pyrazolopyridine-Containing Antivirals against Enteroviruses D68, A71, and Coxsackievirus B3 by Targeting the Viral 2C Protein

Hu, Yanmei; et al, Journal of Medicinal Chemistry, 2021, 64(12), 8755-8774

Production Method 3

3524-16-1

615-79-2

883544-72-7

Reaction Conditions

1.1 Reagents: Acetic acid ; 5 h, reflux
2.1 Reagents: Potassium hydroxide Solvents: Isopropanol ; 2 - 4 h, rt

Reference

Discovery of Potent and Broad-Spectrum Pyrazolopyridine-Containing Antivirals against Enteroviruses D68, A71, and Coxsackievirus B3 by Targeting the Viral 2C Protein

Hu, Yanmei; et al, Journal of Medicinal Chemistry, 2021, 64(12), 8755-8774

6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Raw materials

6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Preparation Products

6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid (883544-72-7)

6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid Suppliers

Amadis Chemical Company Limited

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(CAS:883544-72-7)6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

Order Number:A862225

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:34

Price ($):229.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

883544-72-7 (6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid) Related Products

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Amadis Chemical Company Limited

(CAS:883544-72-7)6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic acid

Purity:99%

Quantity:1g

Price ($):229.0